Cas no 53586-78-0 ( )

  structure
  structure
Product Name: 
CAS No:53586-78-0
MF:C21H21NO
MW:303.397545576096
CID:938768
PubChem ID:324045
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID90314724
    • NSC287553
    • 53586-78-0
    • 2-Oxo-3-phenyl-3-(2-phenylethyl)cyclohexane-1-carbonitrile
    • NSC-287553
    •  
    • Inchi: 1S/C21H21NO/c22-16-18-10-7-14-21(20(18)23,19-11-5-2-6-12-19)15-13-17-8-3-1-4-9-17/h1-6,8-9,11-12,18H,7,10,13-15H2
    • InChI Key: CQZPUJPZJWTUIE-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)CCCC1(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 303.16243
  • Monoisotopic Mass: 303.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen